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Compound of Interest

Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733 Get Quote

Nitrosonium Hexafluorophosphate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

properties of nitrosonium hexafluorophosphate (NOPF₆), a versatile and reactive inorganic

compound. This document is intended to serve as a comprehensive resource for researchers,

scientists, and professionals in drug development and other advanced scientific fields.

Core Physical and Chemical Properties
Nitrosonium hexafluorophosphate is a colorless to white crystalline solid. It is notably

sensitive to moisture and should be handled under anhydrous conditions to prevent

decomposition.[1] While certain physical properties such as melting point, boiling point, and

density are not definitively established in the literature, key identification and solubility

characteristics are well-documented.
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Property Value

Molecular Formula F₆NOP

Molecular Weight 174.97 g/mol

Appearance Colorless or white crystals

Solubility Soluble in acetonitrile.[1]

Moisture Sensitivity Hygroscopic; reacts with water.[1]

Synthesis of Nitrosonium Hexafluorophosphate
The synthesis of nitrosonium hexafluorophosphate typically involves the reaction of a

nitrosyl halide, such as nitrosyl chloride (NOCl), with a hexafluorophosphate source. A

generalized reaction pathway is illustrated below.
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Nitrosyl Chloride (NOCl)

Reaction

Hexafluorophosphoric Acid (HPF₆)

Nitrosonium Hexafluorophosphate (NOPF₆)

Hydrogen Chloride (HCl)

Product

Byproduct

Reactants Products

Primary Arylamine (Ar-NH₂)

Intermediate

+ NO⁺

Nitrosonium Hexafluorophosphate (NOPF₆) Arenediazonium Hexafluorophosphate (Ar-N₂⁺ PF₆⁻)
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- H₂O

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b095733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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